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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873 Get Quote

An In-Depth Technical Guide to Metalaxyl-M-d6
This technical guide provides a comprehensive overview of Metalaxyl-M-d6, a deuterated

isotopologue of the fungicide Metalaxyl-M. It is intended for researchers, scientists, and

professionals in drug development and related fields. This document details the

physicochemical properties, mechanism of action, analytical methodologies, and a conceptual

framework for its synthesis.

Core Data Presentation
Quantitative data for Metalaxyl-M-d6 and its non-deuterated parent compound, Metalaxyl-M,

are summarized in the table below for easy comparison.

Property Metalaxyl-M-d6 Metalaxyl-M

CAS Number 1398112-32-7[1] 70630-17-0[2]

Molecular Formula C₁₅H₁₅D₆NO₄ C₁₅H₂₁NO₄

Molecular Weight 285.4 g/mol 279.33 g/mol [2]

Synonyms (R)-(-)-Metalaxyl-d6 Mefenoxam, (R)-Metalaxyl
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Mechanism of Action: Inhibition of Fungal RNA
Polymerase I
Metalaxyl-M, the active enantiomer of the fungicide metalaxyl, exerts its potent and specific

antifungal activity by targeting a crucial enzyme in fungal protein synthesis: RNA Polymerase I

(Pol I). This enzyme is exclusively responsible for the transcription of ribosomal RNA (rRNA)

genes, which are essential components of ribosomes—the cellular machinery for protein

synthesis. By inhibiting Pol I, Metalaxyl-M effectively halts the production of new ribosomes,

leading to a cessation of protein synthesis and ultimately, fungal cell death.

The inhibitory action of Metalaxyl-M disrupts several key stages of fungal development,

including mycelial growth, the formation of haustoria (specialized structures for nutrient

absorption from host plants), and the production of spores.

Signaling Pathway of Metalaxyl-M Inhibition
The following diagram illustrates the mechanism of action of Metalaxyl-M, leading to the

inhibition of fungal growth.
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Mechanism of Action of Metalaxyl-M
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Caption: Inhibition of fungal RNA Polymerase I by Metalaxyl-M.

Experimental Protocols
Metalaxyl-M-d6 is primarily utilized as an internal standard in analytical chemistry for the

accurate quantification of Metalaxyl-M residues in various matrices. Below are detailed

methodologies for such applications.

Analysis of Metalaxyl-M in Soil Samples using LC-
MS/MS
This protocol describes a common method for the extraction and quantification of Metalaxyl-M

from soil, employing Metalaxyl-M-d6 as an internal standard.

1. Sample Preparation and Extraction:
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Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 10 mL of water and vortex for 30 seconds.

Spike the sample with a known concentration of Metalaxyl-M-d6 internal standard solution.

Add 20 mL of acetonitrile and shake vigorously for 1 minute.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate) and shake for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube

containing 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA).

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 5 minutes.

3. LC-MS/MS Analysis:

Transfer the supernatant to an autosampler vial.

Inject an aliquot into the LC-MS/MS system.

LC Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and acetonitrile.
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.

MS/MS Conditions:

Ionization: Electrospray Ionization (ESI), positive mode.
Detection: Multiple Reaction Monitoring (MRM).
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Monitor the transitions for both Metalaxyl-M and Metalaxyl-M-d6.

4. Quantification:

Calculate the concentration of Metalaxyl-M in the sample by comparing the peak area ratio

of the analyte to the internal standard against a calibration curve.

Experimental Workflow Diagram
The following diagram illustrates the workflow for the analysis of Metalaxyl-M in soil samples.
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Workflow for Metalaxyl-M Analysis in Soil

Soil Sample Collection

Homogenization

Internal Standard Spiking
(Metalaxyl-M-d6)

QuEChERS Extraction
(Acetonitrile + Salts)

Centrifugation

d-SPE Cleanup

Centrifugation

LC-MS/MS Analysis

Quantification

Report Results

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Synthesis of Metalaxyl-M-d6

Starting Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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